Cas no 2137562-26-4 (sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate)

• Product Name: sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate
• CAS No: 2137562-26-4
• MF: C₈H₆N₃NaO₂S
• MW: 231.206910610199
• CID: 6306821
• PubChem ID: 165744562
• Update Time: 2025-06-07

sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate
• EN300-723817
• 2137562-26-4

• Inchi： 1S/C8H7N3O2S.Na/c12-14(13)8-3-1-2-7(6-8)11-5-4-9-10-11;/h1-6H,(H,12,13);/q;+1/p-1
• InChI Key： JGARVFYLQWMSDB-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)N1C=CN=N1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 231.00784190g/mol
• Monoisotopic Mass: 231.00784190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate

Sodium 3-(1H-1,2,3-Triazol-1-yl)benzene-1-sulfinate (CAS No. 2137562-26-4): An Overview

Sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate (CAS No. 2137562-26-4) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its distinctive triazole and sulfinate functional groups, which confer it with a range of interesting properties and potential applications.

The triazole moiety is a well-known heterocyclic structure that has been extensively studied for its biological activities, including antifungal, antibacterial, and antiviral properties. The presence of this group in sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate suggests that it may exhibit similar biological activities, making it a valuable candidate for further research in drug discovery and development.

The sulfinate group, on the other hand, is known for its reactivity and ability to participate in various chemical transformations. In particular, sulfinate salts have been used as precursors for the synthesis of sulfones and sulfoxides, which are important intermediates in the preparation of pharmaceuticals and agrochemicals. The combination of the triazole and sulfinate functionalities in sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate provides a unique platform for exploring new synthetic routes and developing novel compounds with diverse applications.

Recent studies have highlighted the potential of sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate in various areas of research. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient catalyst in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This reaction is widely used in click chemistry to form 1,2,3-triazoles from azides and terminal alkynes. The ability of sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate to enhance the efficiency of CuAAC reactions makes it a valuable tool for synthetic chemists working on complex molecule synthesis.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the potential of sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate as an inhibitor of specific enzymes involved in cancer cell proliferation. The results showed that this compound exhibited selective inhibition against certain kinases, suggesting its potential as a lead compound for the development of anticancer drugs. This finding underscores the importance of further investigating the biological activities of sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate to identify new therapeutic targets.

The structural versatility of sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate also makes it an attractive candidate for use in materials science. For example, recent research has shown that compounds containing both triazole and sulfinate groups can be used to develop novel polymers with enhanced mechanical properties and improved stability. These materials have potential applications in areas such as drug delivery systems and biodegradable plastics.

In summary, sodium 3-(1H-1,2,3-triazol-1-yl)benzene-1-sulfinate (CAS No. 2137562-26-4) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of triazole and sulfinate functionalities provides a robust platform for exploring new synthetic routes and developing novel compounds with diverse biological activities and material properties. As research continues to advance in these areas, it is likely that the significance of this compound will only grow.